Cas no 921911-79-7 (N-(2-{5-(4-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)pentanamide)

• Product Name: N-(2-{5-(4-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)pentanamide
• CAS No: 921911-79-7
• MF: C₁₉H₂₂ClN₅O₂
• MW: 387.863282680511
• CID: 6216177
• PubChem ID: 41232186
• Update Time: 2025-07-01

N-(2-{5-(4-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)pentanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{5-(4-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)pentanamide
• N-(2-(5-(4-chlorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)pentanamide
• F2323-0148
• N-[2-[5-[(4-chlorophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]pentanamide
• AKOS024639436
• N-(2-{5-[(4-chlorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)pentanamide
• 921911-79-7

• Inchi： 1S/C19H22ClN5O2/c1-2-3-4-17(26)21-9-10-25-18-16(11-23-25)19(27)24(13-22-18)12-14-5-7-15(20)8-6-14/h5-8,11,13H,2-4,9-10,12H2,1H3,(H,21,26)
• InChI Key： YRDHRNXQIMDIGG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C=NC2=C(C=NN2CCNC(CCCC)=O)C1=O

Computed Properties

• Exact Mass: 387.1462027g/mol
• Monoisotopic Mass: 387.1462027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 79.6Ų

Additional information on N-(2-{5-(4-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)pentanamide

N-(2-{5-(4-Chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)pentanamide: A Comprehensive Overview

The compound with CAS No. 921911-79-7, named N-(2-{5-(4-chlorophenyl)methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)pentanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to a class of heterocyclic compounds known for their potential therapeutic applications. The structure of this molecule is characterized by a pyrazolo[3,4-d]pyrimidine core, which is a fused bicyclic system combining pyrazole and pyrimidine rings. This core is further substituted with a 4-chlorophenylmethyl group at the 5-position and an N-pentanamide moiety at the 1-position via an ethyl linker.

Recent studies have highlighted the importance of pyrazolo[3,4-d]pyrimidine derivatives in drug discovery. These compounds are known to exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antiviral properties. The N-(2-{5-(4-chlorophenyl)methyl-4-oxo...}pentanamide derivative has been particularly investigated for its potential as a kinase inhibitor. Kinases are critical enzymes involved in various cellular processes, and their dysregulation is implicated in numerous diseases such as cancer and inflammatory disorders.

One of the most notable findings regarding this compound is its ability to selectively inhibit specific kinases without causing significant off-target effects. This selectivity is crucial for drug development as it reduces the likelihood of adverse side effects. Preclinical studies have demonstrated that N-(2-{5-(4-chlorophenyl)methyl...}pentanamide exhibits potent inhibitory activity against key kinases involved in cell proliferation and survival pathways. For instance, it has shown remarkable efficacy in inhibiting the activity of MAPK/ERK kinase (MEK), which is a critical mediator in the RAS signaling pathway often activated in various cancers.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The construction of the pyrazolo[3,4-d]pyrimidine core typically involves cyclization reactions between appropriate precursors under controlled conditions. The substitution at the 5-position with a 4-chlorophenylmethyl group and the attachment of the pentanamide moiety at the 1-position are achieved through nucleophilic substitution or coupling reactions. These steps require precise control over reaction conditions to ensure high yields and purity.

From an analytical standpoint, the characterization of this compound relies heavily on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). High-resolution MS has been instrumental in confirming the molecular formula and molecular weight of N-(2-{5-(4-chlorophenyl)methyl...}pentanamide, while NMR spectroscopy provides detailed insights into its structural arrangement and stereochemistry.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that N-(2-{5-(4-chlorophenyl)methyl...}pentanamide interacts with its target kinases through a combination of hydrogen bonding and hydrophobic interactions. These interactions are critical for maintaining the compound's binding affinity and selectivity.

In terms of therapeutic applications, N-(2-{5-(4-chlorophenyl)methyl...}pentanamide holds promise as a lead compound for developing novel kinase inhibitors targeting specific diseases. Its ability to modulate key signaling pathways makes it a candidate for treating cancers with activated RAS signaling or chronic inflammatory conditions where MEK activity plays a pivotal role.

Moreover, ongoing research is exploring the potential of this compound as a component in combination therapies. By targeting multiple kinases simultaneously or enhancing the efficacy of existing treatments, N-(2-{5-(4-chlorophenyl)methyl...}pentanamide could offer new avenues for personalized medicine tailored to individual patient needs.

In conclusion, N-(2-{5-(4-chlorophenyl)methyl...}pentanamide represents a significant advancement in medicinal chemistry due to its unique structure and promising biological activities. As research continues to uncover its full potential, this compound stands as a testament to the power of heterocyclic chemistry in drug discovery.